(E)-N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(thiophen-2-yl)acrylamide hydrochloride

• IUPAC Name: (E)-N-(6-chloro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-thiophen-2-ylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C20H20ClN3O2S2.ClH/c21-15-3-5-17-18(14-15)28-20(22-17)24(8-7-23-9-11-26-12-10-23)19(25)6-4-16-2-1-13-27-16;/h1-6,13-14H,7-12H2;1H/b6-4+
• InChI Key: IFCBZBZWEWEFMV-CVDVRWGVSA-N
• Canonical SMILES: C1COCCN1CCN(C2=NC3=C(S2)C=C(C=C3)Cl)C(=O)C=CC4=CC=CS4.Cl
• Isomeric SMILES: C1COCCN1CCN(C2=NC3=C(S2)C=C(C=C3)Cl)C(=O)/C=C/C4=CC=CS4.Cl
• Molecular Formula: C20H21Cl2N3O2S2
• Molecular Weight: 470.4 g/mol
• CAS No.: 1217241-40-1

Description

(E)-N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(thiophen-2-yl)acrylamide hydrochloride is a useful research compound. Its molecular formula is C20H21Cl2N3O2S2 and its molecular weight is 470.43. The purity is usually 95%.
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Scientific Research Applications

Tyrosine Kinase Inhibitors

Acrylamide derivatives, including those similar to the specified compound, have been investigated as potent inhibitors of tyrosine kinases. These compounds have applications in cancer therapy, specifically targeting the epidermal growth factor receptor (EGFR). They have shown to inhibit phosphorylation of EGFR in various cell lines, indicating their potential as therapeutic agents for cancers that overexpress these receptors. Vinylsulfonamide derivatives, in particular, have shown potent and irreversible inhibition effects, highlighting the significance of acrylamide derivatives in designing new cancer treatments (Smaill et al., 2001).

Polymer Science Applications

Acrylamides containing heteroatoms (N, S, or O) influence the properties of polymers significantly. They determine the chemical and physical behavior of synthetic materials and offer new possible applications for such compounds. The synthesis of new classes of monomers from simple educts, as described in related research, opens avenues for creating polymers with tailored properties for specific applications, such as in coatings, adhesives, and as components in electronic devices (Martens et al., 1993).

Biomedical Research

In biomedical research, acrylamide derivatives have been synthesized for applications such as the development of water-soluble bisubstituted acrylamide derivatives. These compounds have been synthesized using reversible addition-fragmentation chain transfer polymerization (RAFT) to create homopolymers with potential applications in drug delivery and tissue engineering due to their solubility and biocompatibility properties (Favier et al., 2002).

Mechanism of Action

Target of Action

The primary targets of this compound, also known as Ohtuvayre (ensifentrine), are the enzymes phosphodiesterase 3 and phosphodiesterase 4 (PDE3 and PDE4) . These enzymes play a crucial role in the regulation of intracellular levels of cyclic nucleotides, which are key mediators of signal transduction in cells.

Mode of Action

Ohtuvayre is a first-in-class selective dual inhibitor of PDE3 and PDE4 . By inhibiting these enzymes, it increases the levels of cyclic nucleotides in cells, leading to bronchodilation and non-steroidal anti-inflammatory effects . This dual action makes it a unique therapeutic agent for conditions like chronic obstructive pulmonary disease (COPD).

Pharmacokinetics

It is known that ohtuvayre is delivered directly to the lungs through a standard jet nebulizer

Result of Action

The combined bronchodilator and anti-inflammatory effects of Ohtuvayre can help alleviate the symptoms of COPD, such as breathlessness and persistent coughing . It has demonstrated clinical benefits both alone and when used with other maintenance therapies .